Cas no 821777-78-0 (1,2-Benzenedicarbonitrile, 4-(dipropylamino)-)

• Product name: 1,2-Benzenedicarbonitrile, 4-(dipropylamino)-
• CAS No: 821777-78-0
• MF: C₁₄H₁₇N₃
• MW: 227.30488
• CID: 697199
• PubChem ID: 11701373

1,2-Benzenedicarbonitrile, 4-(dipropylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-(dipropylamino)-
• 4-(dipropylamino)benzene-1,2-dicarbonitrile
• 4-Dipropylamino-phthalonitrile
• DTXSID90470819
• SCHEMBL3048940
• CKKTWUMLNRZSTO-UHFFFAOYSA-N
• 821777-78-0

• Inchi： InChI=1S/C14H17N3/c1-3-7-17(8-4-2)14-6-5-12(10-15)13(9-14)11-16/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： CKKTWUMLNRZSTO-UHFFFAOYSA-N
• SMILES： CCCN(CCC)C1=CC(=C(C=C1)C#N)C#N

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų
• XLogP3: 3.3